Cas no 1393561-14-2 ((6-Fluoro-4-methylpyridin-2-YL)acetic acid)

• Product Name: (6-Fluoro-4-methylpyridin-2-YL)acetic acid
• CAS No: 1393561-14-2
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 4906378
• Update Time: 2025-06-11

(6-Fluoro-4-methylpyridin-2-YL)acetic acid Chemical and Physical Properties

Names and Identifiers

• AB81396
• 2-Fluoro-4-methylpyridine-6-acetic acid
• (6-FLUORO-4-METHYLPYRIDIN-2-YL)ACETIC ACID
• (6-Fluoro-4-methylpyridin-2-YL)acetic acid

• Inchi： 1S/C8H8FNO2/c1-5-2-6(4-8(11)12)10-7(9)3-5/h2-3H,4H2,1H3,(H,11,12)
• InChI Key： LJZLITAETWVFAR-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(CC(=O)O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on (6-Fluoro-4-methylpyridin-2-YL)acetic acid

Comprehensive Overview of (6-Fluoro-4-methylpyridin-2-YL)acetic acid (CAS No. 1393561-14-2)

(6-Fluoro-4-methylpyridin-2-YL)acetic acid (CAS No. 1393561-14-2) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and methyl substituents on the pyridine ring, has garnered attention due to its unique chemical properties and potential as a building block in drug discovery. The presence of the acetic acid moiety further enhances its reactivity, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated pyridine compounds has surged, driven by their role in developing bioactive molecules and small-molecule therapeutics. Researchers are particularly interested in 1393561-14-2 due to its potential applications in central nervous system (CNS) drug development, where fluorinated analogs often exhibit improved metabolic stability and blood-brain barrier penetration. This aligns with current trends in precision medicine and targeted therapy, as highlighted in recent publications and patent filings.

The synthesis of (6-Fluoro-4-methylpyridin-2-YL)acetic acid typically involves multi-step organic reactions, including halogenation, alkylation, and carboxylation. Its CAS number 1393561-14-2 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to verify its purity, which is critical for high-throughput screening in drug discovery pipelines.

From an industrial perspective, 1393561-14-2 is often discussed in the context of green chemistry and sustainable synthesis. Companies are optimizing routes to minimize waste and reduce energy consumption, addressing growing concerns about environmental impact. This resonates with the broader push for ESG (Environmental, Social, and Governance) compliance in the chemical sector, a topic frequently searched by stakeholders.

In the realm of intellectual property, (6-Fluoro-4-methylpyridin-2-YL)acetic acid has been referenced in patents related to kinase inhibitors and anti-inflammatory agents. Its structural features contribute to ligand-receptor interactions, a hot topic in computational chemistry and AI-driven drug design. These connections make it relevant to discussions about machine learning in molecular optimization, a frequently searched term in scientific forums.

Quality control of CAS No. 1393561-14-2 adheres to strict ICH guidelines, ensuring batch-to-batch consistency for research use. Storage recommendations typically emphasize protection from moisture and light, with stability data being a common query among laboratory professionals. Suppliers often provide certificates of analysis (CoA), which are essential for regulatory compliance in GMP environments.

Emerging applications for this compound include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This aligns with the pharmaceutical industry's focus on undruggable targets, a trending topic in biopharma conferences. The compound's fluorine atom may also contribute to PET tracer development, connecting it to advancements in molecular imaging.

Market analysts note growing interest in fluorinated building blocks like 1393561-14-2, with projections indicating expansion in the contract research organization (CRO) sector. This reflects broader shifts toward outsourced drug development, a frequently searched business model in the life sciences industry. Pricing trends and supply chain resilience for such specialty chemicals are also common discussion points.

In academic settings, (6-Fluoro-4-methylpyridin-2-YL)acetic acid serves as a case study for structure-activity relationship (SAR) investigations. Its hydrogen bonding capacity and lipophilicity are often examined in medicinal chemistry courses, making it relevant to educational content searches. Computational studies leveraging molecular docking software further enhance its utility as a teaching tool.

Looking ahead, the compound's potential in fragment-based drug discovery positions it at the forefront of hit-to-lead optimization strategies. Its compatibility with parallel synthesis techniques also makes it valuable for combinatorial chemistry approaches. These applications correlate with search trends around accelerated drug discovery methods and high-efficiency screening platforms.